N-[1-(3,4-dimethylphenyl)ethyl]-1-(4-fluorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)ethyl]-1-[(4-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H29FN2O/c1-16-4-7-21(14-17(16)2)18(3)25-23(27)20-10-12-26(13-11-20)15-19-5-8-22(24)9-6-19/h4-9,14,18,20H,10-13,15H2,1-3H3,(H,25,27)
• InChI Key: FSBNCYDWJQANMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)NC(=O)C2CCN(CC2)CC3=CC=C(C=C3)F)C
• Molecular Formula: C23H29FN2O
• Molecular Weight: 368.5 g/mol

Description

N-[1-(3,4-dimethylphenyl)ethyl]-1-(4-fluorobenzyl)-4-piperidinecarboxamide, also known as compound X, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide compounds and has been found to exhibit significant pharmacological effects.

Mechanism of Action

The mechanism of action of N-[1-(3,4-dimethylphenyl)ethyl]-1-(4-fluorobenzyl)-4-piperidinecarboxamide X involves its interaction with the μ-opioid receptor in the brain. It acts as an agonist, binding to the receptor and activating it, leading to the release of endogenous opioids, such as endorphins, which are responsible for the analgesic effects of the N-[1-(3,4-dimethylphenyl)ethyl]-1-(4-fluorobenzyl)-4-piperidinecarboxamide.
Biochemical and Physiological Effects:
Compound X has been found to exhibit significant biochemical and physiological effects in various animal models. It has been found to reduce inflammation, oxidative stress, and neuronal damage in the brain, leading to improved cognitive function and reduced neurodegeneration. It has also been found to reduce pain and improve mood, leading to improved quality of life in patients suffering from chronic pain and mood disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(3,4-dimethylphenyl)ethyl]-1-(4-fluorobenzyl)-4-piperidinecarboxamide X in lab experiments include its potent pharmacological effects, its well-defined mechanism of action, and its ability to target specific receptors in the brain. However, its limitations include its potential toxicity, its limited bioavailability, and its potential for abuse.

Future Directions

There are several future directions for research on N-[1-(3,4-dimethylphenyl)ethyl]-1-(4-fluorobenzyl)-4-piperidinecarboxamide X, including the development of new analogs with improved pharmacological properties, the investigation of its potential use in other fields of medicine, such as oncology and immunology, and the development of new delivery systems to improve its bioavailability and reduce its toxicity. Additionally, further research is needed to investigate the long-term effects of N-[1-(3,4-dimethylphenyl)ethyl]-1-(4-fluorobenzyl)-4-piperidinecarboxamide X on the brain and its potential for abuse.

Synthesis Methods

The synthesis of N-[1-(3,4-dimethylphenyl)ethyl]-1-(4-fluorobenzyl)-4-piperidinecarboxamide X involves several steps, starting with the reaction of 3,4-dimethylphenethylamine with 4-fluorobenzyl chloride to form the intermediate product. This intermediate product is then reacted with piperidine-4-carboxylic acid to produce the final product, N-[1-(3,4-dimethylphenyl)ethyl]-1-(4-fluorobenzyl)-4-piperidinecarboxamide X.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and pain management. In neurology, it has been found to exhibit potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. In psychiatry, it has been studied for its potential use in treating depression, anxiety, and other mood disorders. In pain management, it has been found to exhibit significant analgesic effects.